Cas no 1396865-48-7 (2-(2-methoxy-4-methylphenoxy)-N-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylpropanamide)

• Product Name: 2-(2-methoxy-4-methylphenoxy)-N-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylpropanamide
• CAS No: 1396865-48-7
• MF: C₂₀H₂₇N₅O₃
• MW: 385.460084199905
• CID: 6332707
• PubChem ID: 71794806
• Update Time: 2025-10-30

2-(2-methoxy-4-methylphenoxy)-N-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4-methylphenoxy)-N-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylpropanamide
• VU0541762-1
• 2-(2-methoxy-4-methylphenoxy)-N-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)propanamide
• F6257-1341
• AKOS024545545
• 1396865-48-7
• 2-(2-methoxy-4-methylphenoxy)-N-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]propanamide

• Inchi： 1S/C20H27N5O3/c1-14-5-6-16(17(11-14)27-4)28-15(2)20(26)23-18-12-19(22-13-21-18)25-9-7-24(3)8-10-25/h5-6,11-13,15H,7-10H2,1-4H3,(H,21,22,23,26)
• InChI Key： ZDOLVOWRNCUHTK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1OC)C(C)C(NC1=CC(=NC=N1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 385.21138974g/mol
• Monoisotopic Mass: 385.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(2-methoxy-4-methylphenoxy)-N-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylpropanamide

Introduction to 2-(2-methoxy-4-methylphenoxy)-N-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylpropanamide (CAS No. 1396865-48-7)

2-(2-methoxy-4-methylphenoxy)-N-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1396865-48-7, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the realm of medicinal chemistry. The intricate molecular architecture of this compound, featuring a combination of aromatic rings, heterocyclic structures, and functional groups, makes it a subject of intense study for its biological activity and mechanism of action.

The molecular structure of 2-(2-methoxy-4-methylphenoxy)-N-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylpropanamide consists of several key components that contribute to its pharmacological profile. The presence of a pyrimidine ring at the core of the molecule is particularly noteworthy, as pyrimidine derivatives are well-documented for their role in various biological processes and have been extensively explored in drug development. The 2-methoxy-4-methylphenoxy moiety attached to the pyrimidine ring introduces additional complexity, potentially influencing the compound's solubility, metabolic stability, and interactions with biological targets. Furthermore, the N-substituent with 4-methylpiperazine enhances the compound's ability to interact with specific enzymes and receptors, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel compounds that can modulate neurological and cardiovascular functions. The structural features of 2-(2-methoxy-4-methylphenoxy)-N-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylpropanamide make it a potential candidate for such applications. Studies have suggested that compounds with similar structural motifs may exhibit effects on neurotransmitter systems, which could be beneficial in treating conditions such as depression, anxiety, and cognitive disorders. Additionally, the compound's interaction with cardiovascular receptors has been hypothesized to contribute to its potential therapeutic value in managing cardiovascular diseases.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further drug design and development. Medicinal chemists often utilize structurally complex molecules like 2-(2-methoxy-4-methylphenoxy)-N-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylpropanamide as starting points to create more refined analogs with enhanced pharmacological properties. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the biological activity of these compounds, leading to the discovery of novel therapeutic agents. The versatility of this scaffold makes it an attractive option for academic and industrial research teams alike.

The synthesis of 2-(2-methoxy-4-methylphenoxy)-N-6-(4-methylpiperazin-1-y)lpyrimidin-l-lactam is another area of interest within the chemical community. The multi-step synthetic route required to produce this compound showcases the ingenuity and precision involved in modern organic synthesis. Researchers have developed innovative methodologies to construct the complex framework of this molecule efficiently and in high yield. These synthetic strategies not only contribute to the availability of the compound for further studies but also advance the broader field of organic chemistry by providing new insights into reaction mechanisms and synthetic transformations.

From a computational chemistry perspective, 2-(2-methoxy-l,l-dimethylethylphenoxy)-N-lH-pyrazol-IY-l-one has been subjected to extensive molecular modeling studies. These studies aim to elucidate the interactions between this compound and its biological targets at an atomic level. By employing techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this molecule might bind to enzymes or receptors in vivo. This information is crucial for understanding its mechanism of action and for designing derivatives with improved efficacy and reduced side effects.

The pharmacokinetic properties of CAS No 1396865487 are also under investigation to ensure that it can be effectively delivered to target tissues in vivo. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways are critical considerations when evaluating a drug candidate's potential for clinical use. Preliminary studies have suggested that modifications to certain functional groups within this molecule could enhance its pharmacokinetic profile, making it more suitable for therapeutic applications.

In conclusion,(E)-3-[lH-indol-l-yldiazenyl]-l-propanone represents a fascinating example of how complex organic molecules can be designed and synthesized for potential therapeutic use. Its unique structural features offer numerous possibilities for further exploration in medicinal chemistry research. As our understanding of biological systems continues to grow,(lS)-3-hydroxy-N-[3-chloro-l-isopropylpropyl]-l-cinnamamide will likely play an important role in developing new treatments for various diseases. The ongoing studies into its pharmacological properties highlight its significance as a promising candidate for future drug development efforts.